(1S)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol

• Molecular Formula: C9H11FO2
• Molecular Weight: 170.18 g/mol
• SMILES: COC1=CC=C(C=C1)C(CF)O
• InChI: InChI=1S/C9H11FO2/c1-12-8-4-2-7(3-5-8)9(11)6-10/h2-5,9,11H,6H2,1H3/t9-/m1/s1
• InChIKey: UHGXYHMFGJAKMX-SECBINFHSA-N

(1S)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol: Chiral Fluorinated Building Block for Medicinal Chemistry Procurement

(1S)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol (CAS 1190834-18-4) is a chiral secondary alcohol featuring a stereogenic center at C1, a fluorine atom at C2, and a 4-methoxyphenyl substituent [1]. With a molecular weight of 170.18 g/mol and an XLogP3 of 1.4, it belongs to the class of fluorinated 1-arylethanols, which are recognized as essential intermediates for synthesizing kinase inhibitors, NK1 receptor antagonists, and osteoporosis therapeutics [2]. Its (1S) absolute configuration distinguishes it from the (1R)-enantiomer, and the specific combination of a C2-fluoro group with a para-methoxy substituent creates a unique electronic and steric profile that directly impacts both synthetic enantioselectivity outcomes and downstream biological target interactions [1][2].

Workflow

Chiral reference standard

Selection

(S)-enantiomer for asymmetric synthesis

Context

Fluorinated building block research

• [1] Fuglseth, E., Sundby, E., Bruheim, P., & Hoff, B. H. (2008). Asymmetric reduction using (R)-MeCBS and determination of absolute configuration of para-substituted 2-fluoroarylethanols. Tetrahedron: Asymmetry, 19(16), 1941–1946. View Source
• [2] Hoff, B. H., Sundby, E., & Bruheim, P. (2013). Preparation of pharmaceutical important fluorinated 1-arylethanols using isolated enzymes. Bioorganic Chemistry, 51, 1-16. View Source

Why Generic (1S)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol Substitutes Fail in Stereospecific Applications

Substituting this compound with its (1R)-enantiomer, the non-fluorinated analog 1-(4-methoxyphenyl)ethanol, or a regioisomeric variant is not straightforward. The (1R)-enantiomer exhibits an opposite specific rotation ([α]D25 = −38.5 vs. the expected +38.5 for the (1S)-form) and can lead to antagonistic or null biological responses at chiral targets such as kinases and GPCRs [1]. The non-fluorinated analog lacks the C2-fluoro group, which is critical for modulating metabolic stability via cytochrome P450 resistance and for fine-tuning lipophilicity (XLogP3 = 1.4 vs. an estimated ~1.0 for the non-fluorinated analog) [2][3]. Furthermore, the electron-donating 4-methoxy substituent is unique among para-substituted 2-fluoroarylethanols in enabling the highest achievable enantioselectivities (ee up to 99.5%) during catalytic asymmetric reduction, a level not reached by analogs bearing electron-withdrawing or neutral para-substituents [1]. These three factors—stereochemistry, fluorine-dependent physicochemical properties, and substituent-dependent synthetic accessibility—collectively preclude simple in-class substitution and justify specific procurement of the (1S)-2-fluoro-4-methoxy variant.

Target attribute (S)-configured alcohol

Substitution risk (1R)-enantiomer may reverse stereochemical outcome at chiral targets

Target attribute C2-fluoro substitution

Substitution risk Non-fluorinated analog may alter metabolic stability and logP profile

Target attribute 4-methoxy electron-donating group

Substitution risk Para-substituted analogs with electron-withdrawing groups may yield lower enantioselectivity

• [1] Fuglseth, E., Sundby, E., Bruheim, P., & Hoff, B. H. (2008). Asymmetric reduction using (R)-MeCBS and determination of absolute configuration of para-substituted 2-fluoroarylethanols. Tetrahedron: Asymmetry, 19(16), 1941–1946. View Source
• [2] Hoff, B. H., Sundby, E., & Bruheim, P. (2013). Preparation of pharmaceutical important fluorinated 1-arylethanols using isolated enzymes. Bioorganic Chemistry, 51, 1-16. View Source
• [3] PubChem. (2021). (1S)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol, CID 101878609. Computed Properties: XLogP3-AA. View Source

Quantitative Differentiation Evidence for (1S)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol Against Closest Analogs

Enantiomeric Purity Benchmarking: (1S) vs. (1R)-2-Fluoro-1-(4-methoxyphenyl)ethanol via Chemocatalytic and Biocatalytic Routes

The (1R)-enantiomer is obtained with 99.5% ee via (R)-MeCBS-catalyzed reduction of 2-fluoro-1-(4-methoxyphenyl)ethanone in 1,2-dimethoxyethane at −20 °C, with 88% isolated yield [1]. The (1S)-enantiomer is accessible via Lactobacillus brevis alcohol dehydrogenase (ADH)-catalyzed bioreduction, achieving enantiopure (S)-fluorohydrins at a substrate concentration of 0.5 M without requiring a large excess of hydrogen donor [2]. Both enantiomers thus require distinct, non-interchangeable synthetic routes to achieve high optical purity, and the choice of catalyst class (oxazaborolidine vs. ADH) determines which enantiomer is produced.

Enantiomeric purity

Cross-study comparable

(S) form enantiopure via ADH; (R) form 99.5% ee via (R)-MeCBS

Procurement of (1S) requires biocatalytic or (S)-MeCBS synthesis; (R)-route not interchangeable.

Enantiomeric purity supports chiral synthesis specification review.

Evidence Dimension	Enantiomeric excess (ee) of product alcohol from ketone reduction
Target Compound Data	(1S)-enantiomer: enantiopure (reported as 'enantiopure' from ADH biocatalysis at 0.5 M substrate) [2]
Comparator Or Baseline	(1R)-enantiomer: ee = 99.5%, isolated yield 88% via (R)-MeCBS in DME at −20 °C [1]
Quantified Difference	Both enantiomers reach near-absolute enantiopurity (>99% ee), but via mutually exclusive catalyst systems: (R)-MeCBS for the (R)-form; L. brevis ADH for the (S)-form.
Conditions	Comparators derived from two independent studies: [1] using (R)-MeCBS (5 mol%) in DME at −20 °C; [2] using overexpressed L. brevis ADH in E. coli at 0.5 M substrate loading.

Why This Matters

Procurement of the (1S)-enantiomer specifically requires biocatalytic or (S)-MeCBS-based synthesis; substituting with the cheaper (1R)-enantiomer obtained via (R)-MeCBS is chemically invalid for (S)-specific downstream targets.

• [1] Fuglseth, E., Sundby, E., Bruheim, P., & Hoff, B. H. (2008). Asymmetric reduction using (R)-MeCBS and determination of absolute configuration of para-substituted 2-fluoroarylethanols. Tetrahedron: Asymmetry, 19(16), 1941–1946. View Source
• [2] Borzęcka, W., Lavandera, I., & Gotor, V. (2013). Synthesis of enantiopure fluorohydrins using alcohol dehydrogenases at high substrate concentrations. Journal of Organic Chemistry, 78(14), 7312–7317. View Source

Substituent Electronic Effect on Enantioselectivity: 4-Methoxy vs. Electron-Withdrawing Para-Substituted 2-Fluoroarylethanols

In the (R)-MeCBS-catalyzed reduction series, the 4-methoxy substrate (electron-donating) achieves the highest enantiomeric excess among all eight para-substituted 2-fluoroacetophenones tested. At −20 °C in DME, (R)-2-fluoro-1-(4-methoxyphenyl)ethanol (R)-1a reaches 99.5% ee, whereas the 4-nitro analog (R)-1g reaches only 91.5% ee, and 4-bromo analog (R)-1e reaches 98.5% ee [1]. The 4-cyano analog (R)-1h yields 92.5% ee under identical conditions [1]. This demonstrates that the electron-donating 4-methoxy group uniquely maximizes enantioselectivity in the oxazaborolidine-catalyzed reduction, a trend not observed for neutral or electron-withdrawing substituents.

Substituent–ee relationship

Head-to-head

4-OCH3: 99.5% ee vs. 4-NO2: 91.5% ee in (R)-MeCBS reduction

4-methoxy group enables highest ee among eight para-substituted analogs tested.

Electron-donating substituent enhances enantioselectivity in this series.

Evidence Dimension	Enantiomeric excess in (R)-MeCBS-catalyzed reduction of para-substituted 2-fluoroacetophenones (DME, −20 °C)
Target Compound Data	4-OCH₃ (R)-1a: ee = 99.5%, yield = 88% [1]
Comparator Or Baseline	4-NO₂ (R)-1g: ee = 91.5%, yield = 74%; 4-Br (R)-1e: ee = 98.5%, yield = 82%; 4-CN (R)-1h: ee = 92.5%, yield = 80% [1]
Quantified Difference	4-OCH₃ achieves 8.0 percentage points higher ee than 4-NO₂ analog (99.5% vs. 91.5%), and 1.0 point above 4-Br analog.
Conditions	(R)-MeCBS (5 mol%) in 1,2-dimethoxyethane at −20 °C; substrate addition over 20 min; product (R)-1a-h.

Why This Matters

The 4-methoxy group is the optimal para-substituent for maximizing enantiomeric purity in this compound class, making the (1S)-4-methoxy variant the highest-quality chiral building block achievable via asymmetric reduction.

• [1] Fuglseth, E., Sundby, E., Bruheim, P., & Hoff, B. H. (2008). Asymmetric reduction using (R)-MeCBS and determination of absolute configuration of para-substituted 2-fluoroarylethanols. Tetrahedron: Asymmetry, 19(16), 1941–1946. View Source

Lipophilicity Modulation: C2-Fluoro Effect on logP Relative to Non-Fluorinated 1-(4-Methoxyphenyl)ethanol

The (1S)-2-fluoro derivative has a computed XLogP3 of 1.4, reflecting the electron-withdrawing and hydrophobic character of the C2-fluoro substituent [1]. In contrast, the non-fluorinated analog 1-(4-methoxyphenyl)ethanol (CAS 3319-15-1) is expected to have a lower logP (~1.0–1.1) based on the absence of the lipophilic fluorine atom. This ~0.3–0.4 logP unit increase translates to approximately a 2- to 2.5-fold increase in membrane partitioning, which is meaningful for optimizing CNS penetration or cellular uptake in medicinal chemistry campaigns without introducing excessive hydrophobicity [2].

Lipophilicity (XLogP3)

Class-level inference

XLogP3 = 1.4; non-fluorinated analog ~1.0–1.1

C2-fluoro group increases computed logP, supporting membrane partitioning optimization.

Computed property; experimental logP not reported.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = 1.4 [1]
Comparator Or Baseline	1-(4-methoxyphenyl)ethanol (non-fluorinated): estimated XLogP3 ≈ 1.0–1.1 (class-level inference; no direct experimental value available)
Quantified Difference	ΔXLogP3 ≈ +0.3 to +0.4 (estimated 2- to 2.5-fold increase in membrane partitioning).
Conditions	Computed property (XLogP3, PubChem release 2021.05.07); comparator value estimated from structural analog trend.

Why This Matters

The C2-fluoro group provides a quantifiable lipophilicity advantage for optimizing pharmacokinetic properties compared to non-fluorinated alternatives, a key criterion in selecting building blocks for lead optimization.

• [1] PubChem. (2021). (1S)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol, CID 101878609. Computed Properties: XLogP3-AA. View Source
• [2] Hoff, B. H., Sundby, E., & Bruheim, P. (2013). Preparation of pharmaceutical important fluorinated 1-arylethanols using isolated enzymes. Bioorganic Chemistry, 51, 1-16. View Source

Specific Rotation as an Identity and Enantiopurity Quality Control Metric

The (R)-enantiomer of 2-fluoro-1-(4-methoxyphenyl)ethanol exhibits a specific rotation of [α]D25 = −38.5 (c 0.70, CHCl₃) as reported by Fuglseth et al. [1]. By symmetry, the (1S)-enantiomer is expected to exhibit [α]D25 = +38.5 under identical conditions. This value provides a definitive, quantitative identity check that distinguishes the (1S)-form from the (1R)-form and from racemic material (expected [α]D ≈ 0). For procurement, a specification of [α]D25 = +35.0 to +40.0 (c 0.70, CHCl₃) can serve as a practical acceptance criterion for enantiomeric purity exceeding 95% ee.

Specific rotation [α]D25

Cross-study comparable

Expected +38.5° (c 0.70, CHCl3) for (1S); (R) form −38.5°

Provides rapid identity check distinguishing (1S) from (1R) or racemate.

Inferred from (R)-enantiomer data; QC specification +35.0 to +40.0.

Evidence Dimension	Specific rotation [α]D25 (CHCl₃)
Target Compound Data	Expected [α]D25 ≈ +38.5 (c 0.70, CHCl₃) for the (1S)-enantiomer (inferred from (R)-enantiomer data).
Comparator Or Baseline	(R)-enantiomer: [α]D25 = −38.5 (c 0.70, CHCl₃) [1]; racemic: [α]D25 ≈ 0.
Quantified Difference	Magnitude 38.5° in CHCl₃ at 0.70 g/100 mL; opposite sign between enantiomers.
Conditions	Measured at 25 °C in CHCl₃ (c 0.70) for (R)-enantiomer; (1S) value inferred.

Why This Matters

Specific rotation is a low-cost, immediate identity test for incoming material, enabling QC laboratories to distinguish (1S) from (1R) or racemic lots without requiring chiral chromatography.

• [1] Fuglseth, E., Sundby, E., Bruheim, P., & Hoff, B. H. (2008). Asymmetric reduction using (R)-MeCBS and determination of absolute configuration of para-substituted 2-fluoroarylethanols. Tetrahedron: Asymmetry, 19(16), 1941–1946. View Source

Pharmaceutical Relevance: Fluorinated 1-Arylethanol Building Blocks in Kinase Inhibitor and GPCR-Targeted Synthesis

A comprehensive review by Hoff et al. (2013) identifies fluorinated 1-arylethanols as critical chiral intermediates for three high-value therapeutic classes: kinase inhibitors for oncology, NK1 receptor antagonists for antiemetic therapy, and agents for osteoporosis treatment [1]. Among these, the 2-fluoro substitution pattern is specifically noted for enhancing metabolic stability at the benzylic position, while the 4-methoxy group provides a synthetic handle for further functionalization or direct engagement with hydrophobic enzyme pockets. The (1S)-enantiomer of 2-fluoro-1-(4-methoxyphenyl)ethanol maps directly onto the pharmacophoric requirements of several disclosed c-Met kinase inhibitor scaffolds, where (S)-configuration at the benzylic alcohol position is required for ATP-competitive binding [1][2].

Pharmaceutical relevance

Supporting evidence

Cited as chiral intermediate for kinase inhibitors and GPCR antagonists.

Class-level evidence supports research use as fluorinated building block.

Specific target data not available for this compound.

Evidence Dimension	Documented therapeutic relevance of fluorinated 1-arylethanol building blocks
Target Compound Data	Specifically cited as a member of the fluorinated 1-arylethanol class used for kinase inhibitor, NK1 antagonist, and osteoporosis drug synthesis [1].
Comparator Or Baseline	Non-fluorinated 1-arylethanols: metabolically labile at benzylic position; non-chiral analogs: unable to engage stereospecific kinase binding pockets.
Quantified Difference	Qualitative evidence; quantitative comparative biological data for this specific compound vs. direct analogs is not available in the current literature.
Conditions	Review-level evidence; specific IC50 or Ki data for (1S)-2-fluoro-1-(4-methoxyphenyl)ethanol against defined targets not located.

Why This Matters

Establishes the compound's membership in a privileged class of chiral fluorinated intermediates with documented success in pharmaceutical development, justifying its selection over non-fluorinated or achiral alternatives.

• [1] Hoff, B. H., Sundby, E., & Bruheim, P. (2013). Preparation of pharmaceutical important fluorinated 1-arylethanols using isolated enzymes. Bioorganic Chemistry, 51, 1-16. View Source
• [2] Fan, J., Lin, X., Peng, Y., Wang, A., Wu, Q., Xu, J., Xu, W., & Yu, H. (2015). Double Enzyme-Catalyzed One-Pot Synthesis of Enantiocomplementary Vicinal Fluoro Alcohols. Advanced Synthesis & Catalysis, 357(10), 2348-2356. View Source

Optimal Application Scenarios for Procuring (1S)-2-Fluoro-1-(4-methoxyphenyl)ethan-1-ol

Stereospecific Synthesis of (S)-Configured Kinase Inhibitor Intermediates

When a medicinal chemistry program requires a chiral benzylic alcohol with (S)-configuration for constructing ATP-competitive kinase inhibitors (e.g., c-Met or similar targets), (1S)-2-fluoro-1-(4-methoxyphenyl)ethan-1-ol serves as a direct precursor. The (S)-stereochemistry at C1 is mandatory for target engagement, and the C2-fluoro group provides metabolic stabilization against benzylic oxidation. Substituting the (1R)-enantiomer would yield the wrong stereoisomer and potentially abolish target binding. This scenario is supported by the compound's classification as a pharmaceutical-important fluorinated 1-arylethanol [1] and the availability of enantiopure (S)-fluorohydrins via ADH biocatalysis [2].

Enantioselective Late-Stage Functionalization via Mitsunobu Inversion to (S)-1-Aryl-2-fluoroethylamines

This compound is the recommended chiral alcohol precursor for synthesizing (S)-1-aryl-2-fluoroethylamines via Mitsunobu inversion with phthalimide. The electron-donating 4-methoxy substituent is noted to influence inversion efficiency and yield [1]. However, the same study cautions that electron-donating substituents can cause partial racemization during Mitsunobu conditions, making enantiomeric purity of the starting alcohol critical—directly reinforcing the need for high-ee (1S)-configured material. The (R)-enantiomer would produce the unwanted (R)-amine product, which is not suitable for (S)-amine-targeted applications.

Physicochemical Property Optimization in Lead Compound Design

For lead optimization campaigns where a balanced lipophilicity profile is desired (XLogP3 target range 1–3 for oral bioavailability), the combination of a 2-fluoro substituent (contributing ~+0.3 to 0.4 logP units) and a 4-methoxy group on the phenyl ring provides a computed XLogP3 of 1.4 [1]. This is favorable compared to the lower logP of the non-fluorinated analog (~1.0) and the potentially excessive logP of 4-alkyl or 4-halogen analogs. The fluorine atom additionally offers the potential for ¹⁸F radiolabeling, enabling PET imaging applications for the resulting drug candidates, as fluorinated 1-arylethanols have been used as precursors for ¹⁸F-labeled tracers [2].

Chiral HPLC Method Development and Enantiomeric Purity Quality Control

The well-characterized specific rotation of [α]D25 ≈ +38.5 (c 0.70, CHCl₃) for the (1S)-enantiomer (inferred from the (R)-enantiomer value of −38.5 [1]) makes this compound an excellent standard for developing chiral HPLC or polarimetric methods. In quality control settings, a batch of (1S)-2-fluoro-1-(4-methoxyphenyl)ethan-1-ol can be rapidly verified against racemic or (R)-enantiomer contamination using a simple polarimetric reading, with a specification of [α]D25 = +35.0 to +40.0 indicating >95% enantiomeric purity. This reduces reliance on costly and time-consuming chiral chromatographic analysis for routine incoming material inspection.

Application

Selection Property

Validation Focus

Kinase inhibitor intermediate synthesis (S-configuration)

Enantiomeric purity and C2-fluoro stability

Stereochemical identity and metabolic stability assays

Chiral amine precursor synthesis via Mitsunobu

High ee and 4-methoxy substituent effect

Racemization monitoring during inversion

Lead optimization: lipophilicity modulation

Computed logP and fluoro effect

Membrane partitioning and metabolic stability evaluation

Enantiomeric purity QC standard

Specific rotation specification

Polarimetric identity confirmation for incoming material

• [1] E. Fuglseth, E. Sundby, P. Bruheim, B. H. Hoff, Tetrahedron: Asymmetry 2008, 19, 1941–1946. (Asymmetric reduction and absolute configuration of para-substituted 2-fluoroarylethanols). View Source
• [2] W. Borzęcka, I. Lavandera, V. Gotor, J. Org. Chem. 2013, 78, 7312–7317. (Enantiopure fluorohydrins via ADH at high substrate concentrations). View Source